![molecular formula C18H12O4 B2646449 4-(1-Benzofuran-2-yl)-7-methoxychromen-2-one CAS No. 108154-51-4](/img/structure/B2646449.png)
4-(1-Benzofuran-2-yl)-7-methoxychromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Benzofuran compounds can be synthesized through various methods. For instance, a metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans is mediated by hypervalent iodine reagents . Another method involves the construction of a benzofuran ring through proton quantum tunneling .Chemical Reactions Analysis
Benzofuran compounds can undergo various chemical reactions. For example, a nickel-catalyzed intramolecular nucleophilic addition reaction of aryl halides to aryl ketones provides benzofuran derivatives in moderate yields .Scientific Research Applications
- Benzofuran derivatives have demonstrated potent anti-tumor effects. Researchers have investigated the potential of 4-(1-Benzofuran-2-yl)-7-methoxychromen-2-one as an anti-cancer agent. Its ability to inhibit tumor cell growth and induce apoptosis makes it a promising candidate for cancer therapy .
- Benzofuran compounds often exhibit antibacterial activity. Studies have explored the antibacterial potential of 4-(1-Benzofuran-2-yl)-7-methoxychromen-2-one against various bacterial strains. Its mechanism of action and efficacy in combating infections are areas of interest .
- Oxidative stress plays a crucial role in various diseases. Researchers have investigated the antioxidant properties of benzofuran derivatives, including 4-(1-Benzofuran-2-yl)-7-methoxychromen-2-one. Understanding its ability to scavenge free radicals and protect cells from oxidative damage is essential .
- Some benzofuran compounds exhibit anti-viral activity. Notably, 4-(1-Benzofuran-2-yl)-7-methoxychromen-2-one has shown promise against hepatitis C virus (HCV). Researchers are exploring its use as a therapeutic agent for HCV infection .
- Benzofuran derivatives, including our compound of interest, serve as natural drug lead compounds. Their unique structures and biological activities make them attractive starting points for drug development. Researchers investigate modifications to enhance efficacy and reduce side effects .
- Novel methods for constructing benzofuran rings have emerged. Researchers have explored free radical cyclization cascades and proton quantum tunneling to synthesize complex benzofuran derivatives. These synthetic approaches enable access to challenging polycyclic structures .
Anti-Tumor Activity
Antibacterial Properties
Antioxidant Effects
Anti-Viral Potential
Drug Lead Compound
Chemical Synthesis Strategies
Mechanism of Action
Future Directions
Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. They are considered potential natural drug lead compounds . Future research may focus on developing novel benzofuran compounds with enhanced biological activities and improved bioavailability .
properties
IUPAC Name |
4-(1-benzofuran-2-yl)-7-methoxychromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12O4/c1-20-12-6-7-13-14(10-18(19)22-17(13)9-12)16-8-11-4-2-3-5-15(11)21-16/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVJZIPHIHDWKTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Benzofuran-2-yl)-7-methoxychromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.